![molecular formula C18H28N2O B5115781 N,N-diethyl-1-(4-methylbenzyl)-3-piperidinecarboxamide](/img/structure/B5115781.png)
N,N-diethyl-1-(4-methylbenzyl)-3-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N,N-diethyl-1-(4-methylbenzyl)-3-piperidinecarboxamide, also known as DMMDA-2, is a psychoactive compound that belongs to the family of phenethylamines. It is a derivative of MMDA and has been found to have potential applications in scientific research.
Mechanism of Action
N,N-diethyl-1-(4-methylbenzyl)-3-piperidinecarboxamide acts as a partial agonist at the serotonin 5-HT2A receptor. This means that it can activate the receptor to a certain extent, but not fully. It is thought to produce its psychoactive effects through its interaction with this receptor, which is involved in the regulation of mood, cognition, and perception.
Biochemical and Physiological Effects:
This compound has been found to produce psychoactive effects in animals, including altered perception, mood, and behavior. It has also been shown to increase the release of dopamine and norepinephrine in the brain, which may contribute to its effects on mood and behavior.
Advantages and Limitations for Lab Experiments
One advantage of N,N-diethyl-1-(4-methylbenzyl)-3-piperidinecarboxamide is its potential as a tool for studying the serotonin 5-HT2A receptor and its role in mood, cognition, and perception. However, there are also limitations to its use in lab experiments. This compound is a psychoactive compound and may produce unwanted effects in animals, which could interfere with the interpretation of results. Additionally, its synthesis requires specialized equipment and expertise, which may limit its availability.
Future Directions
There are several future directions for research on N,N-diethyl-1-(4-methylbenzyl)-3-piperidinecarboxamide. One area of interest is its potential as a therapeutic agent for the treatment of mood disorders. Another direction is the development of new compounds based on this compound that may have improved therapeutic properties or reduced side effects. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the brain and behavior.
Synthesis Methods
N,N-diethyl-1-(4-methylbenzyl)-3-piperidinecarboxamide can be synthesized through a multi-step process starting with the reaction of 4-methylbenzyl chloride with diethylamine to form N,N-diethyl-4-methylbenzylamine. This intermediate is then reacted with 1-benzylpiperidin-3-one in the presence of sodium hydride to form this compound.
Scientific Research Applications
N,N-diethyl-1-(4-methylbenzyl)-3-piperidinecarboxamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This compound may be useful in studying the role of this receptor in these processes.
Properties
IUPAC Name |
N,N-diethyl-1-[(4-methylphenyl)methyl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2O/c1-4-20(5-2)18(21)17-7-6-12-19(14-17)13-16-10-8-15(3)9-11-16/h8-11,17H,4-7,12-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIBGRCULXLOSPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1CCCN(C1)CC2=CC=C(C=C2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.